1,3(2H,4H)-Isoquinolinedione, 2-(3-methylphenyl)-

• IUPAC Name: 2-(3-methylphenyl)-4H-isoquinoline-1,3-dione
• InChI: InChI=1S/C16H13NO2/c1-11-5-4-7-13(9-11)17-15(18)10-12-6-2-3-8-14(12)16(17)19/h2-9H,10H2,1H3
• InChI Key: IOPNLOZONJASQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)CC3=CC=CC=C3C2=O
• Molecular Formula: C16H13NO2
• DSSTOX Substance ID: DTXSID50367857
• Molecular Weight: 251.28 g/mol
• Solubility: 30.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 106110-70-7

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

The synthesis of similar compounds often involves various synthetic routes through microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Pharmaceutical Research

This compound is structurally related to synthetic cathinones, which have applications in the development of new psychoactive substances (NPS). .

Forensic Science

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Future Directions

The development of new drugs that overcome the AMR problems is necessary. Heterocyclic compounds give high chemotherapeutic values and act as a remedy for the development of novel drugs.